Cas no 76863-28-0 (Fluorescein-5-thiosemicarbazide)

• Product Name: Fluorescein-5-thiosemicarbazide
• CAS No: 76863-28-0
• MF: C₂₁H₁₅N₃O₅S
• MW: 421.425903558731
• MDL: MFCD04221432
• CID: 562834
• PubChem ID: 329757284
• Update Time: 2025-04-19

Fluorescein-5-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-
• Fluorescein-5-thiosemicarbazide
• 5-(aminocarbamothioylamino)-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• Hydrazinecarbothioamide,N-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl...
• N-(3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)hydrazinecarbothioamide
• 5 - FTSC
• MEUCHQDLZYLNQY-UHFFFAOYSA-N
• Fluorescein-5-thiosemicarbazide, suitable for fluorescence, ~80% (HPCE)
• 76863-28-0
• DTXSID60397968
• AS-77672
• AKOS040768153
• E86062
• Fluorescein-5-thiosemicarbazide Hydrochloride
• J-100150
• 5-(aminocarbamothioylamino)-2-(3-hydroxy-6-oxo-xanthen-9-yl)benzoic acid
• PD044163
• SCHEMBL412012
• 5-[(AMINOCARBAMOTHIOYL)AMINO]-2-(3-HYDROXY-6-OXOXANTHEN-9-YL)BENZOIC ACID

• MDL： MFCD04221432
• Inchi： 1S/C21H15N3O5S/c22-24-21(30)23-10-1-4-13(16(7-10)20(27)28)19-14-5-2-11(25)8-17(14)29-18-9-12(26)3-6-15(18)19/h1-9,25H,22H2,(H,27,28)(H2,23,24,30)
• InChI Key： MEUCHQDLZYLNQY-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(=C(C(=O)O)C=1)C1=C2C=CC(C=C2OC2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 405.09600
• Monoisotopic Mass: 421.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 164
• XLogP3: -1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Color/Form: Crystals.
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 749.4±70.0 °C at 760 mmHg
• Flash Point: 407.0±35.7 °C
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 143.14000
• LogP: 3.82520
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water and dmf
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Fluorescein-5-thiosemicarbazide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Other Chemical Reagents